Cas no 951887-76-6 (9-Bromo-9-decenenitrile)

• Product Name: 9-Bromo-9-decenenitrile
• CAS No: 951887-76-6
• MF: C₁₀H₁₆BrN
• MW: 230.144742012024
• MDL: MFCD09801072
• CID: 3157881
• PubChem ID: 24721700
• Update Time: 2025-10-05

9-Bromo-9-decenenitrile Chemical and Physical Properties

Names and Identifiers

• 9-Bromodec-9-enenitrile
• AKOS016016605
• 9-bromo-9-decenenitrile
• MFCD09801072
• DTXSID601313783
• 951887-76-6
• MS-21204
• 9-Bromo-9-decenenitrile

• MDL： MFCD09801072
• Inchi： 1S/C10H16BrN/c1-10(11)8-6-4-2-3-5-7-9-12/h1-8H2
• InChI Key： OWVKLLABQABUHF-UHFFFAOYSA-N
• SMILES： BrC(=C)CCCCCCCC#N

Computed Properties

• Exact Mass: 229.04661Da
• Monoisotopic Mass: 229.04661Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 9-Bromo-9-decenenitrile

Comprehensive Overview of 9-Bromo-9-decenenitrile (CAS No. 951887-76-6): Properties, Applications, and Industry Insights

9-Bromo-9-decenenitrile (CAS No. 951887-76-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated nitrile derivative is characterized by a ten-carbon chain with a terminal bromine and nitrile functional group, making it a versatile intermediate for synthetic applications. Researchers and industry professionals frequently search for "9-Bromo-9-decenenitrile synthesis," "CAS 951887-76-6 applications," and "nitrile-based intermediates," reflecting its growing relevance in modern chemistry.

The compound’s molecular formula, C₁₀H₁₆BrN, and its high purity (typically ≥95%) make it suitable for precision-driven reactions, such as cross-coupling or nucleophilic substitutions. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with searches like "sustainable nitrile compounds" and "eco-friendly bromination methods." Its role in constructing complex molecules, such as bioactive scaffolds, further underscores its value in drug discovery pipelines.

From a commercial perspective, 9-Bromo-9-decenenitrile is often procured by laboratories focusing on high-value chemical intermediates. Market analyses reveal increasing demand for "custom nitrile derivatives" and "CAS 951887-76-6 suppliers," driven by advancements in personalized medicine and crop protection formulations. The compound’s stability under controlled conditions and compatibility with diverse solvents enhance its utility in industrial-scale processes.

Innovations in catalysis and process optimization have further elevated the compound’s profile. For instance, studies exploring its use in palladium-catalyzed reactions or as a precursor for fluorinated analogs are frequently cited. These developments resonate with search queries such as "nitrile functionalization techniques" and "bromo-alkene reactivity," highlighting the intersection of academic inquiry and industrial application.

Quality control remains a critical consideration for 9-Bromo-9-decenenitrile, with analytical techniques like HPLC and NMR spectroscopy ensuring batch consistency. Regulatory compliance, particularly in regions with stringent chemical safety standards, also influences procurement strategies—addressing concerns like "CAS 951887-76-6 safety data" and "handling protocols for brominated compounds."

Looking ahead, the compound’s potential in material science—such as polymer modification or liquid crystal development—adds another layer of opportunity. Emerging searches like "nitrile-based smart materials" reflect this expanding scope. As industries prioritize multifunctional intermediates, 9-Bromo-9-decenenitrile exemplifies how targeted molecular design can address diverse technological challenges.

In summary, 9-Bromo-9-decenenitrile (CAS No. 951887-76-6) represents a critical building block in synthetic chemistry, bridging fundamental research and industrial innovation. Its adaptability to evolving trends—from sustainable synthesis to advanced material engineering—ensures its continued relevance in a competitive global market.